4-Chloro-3-(morpholin-4-ylsulfonyl)phenyl 4-phenylpiperazinyl ketone

• IUPAC Name: (4-chloro-3-morpholin-4-ylsulfonylphenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H24ClN3O4S/c22-19-7-6-17(16-20(19)30(27,28)25-12-14-29-15-13-25)21(26)24-10-8-23(9-11-24)18-4-2-1-3-5-18/h1-7,16H,8-15H2
• InChI Key: XPYLOOHGOCSQMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)Cl)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H24ClN3O4S
• Molecular Weight: 450.0 g/mol

Description

4-Chloro-3-(morpholin-4-ylsulfonyl)phenyl 4-phenylpiperazinyl ketone, also known as CMSP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CMSP is a small molecule that is structurally similar to other piperazine-based compounds, which have been shown to have a variety of biological activities.

Scientific Research Applications

Synthesis and Biological Activity

• Compounds structurally similar to the query have been synthesized and characterized for their potential biological activities, including antibacterial, antioxidant, and antitumor effects. For example, the synthesis of morpholine derivatives has been explored for their remarkable anti-tuberculosis activity and superior antimicrobial properties (Mamatha S.V et al., 2019).

Synthetic Methodologies

• Research on morpholinyl- and methylpiperazinylacyloxyalkyl prodrugs of naproxen, a nonsteroidal anti-inflammatory drug, indicates the potential for enhancing drug solubility and permeability, suggesting a role for similar compounds in drug delivery systems (J. Rautio et al., 2000).

Inhibitory Activity on Biological Targets

• Another study highlighted the synthesis of non-carboxylate morpholino(phenylpiperazin-1-yl)methanones as potent and selective inhibitors of the AKR1C3 enzyme, relevant for potential therapeutic applications in leukemia and hormone-related cancers (J. Flanagan et al., 2014).

Structural Characterization and Chemical Properties

• The chemical synthesis and structural characterization of compounds featuring morpholine and phenylpiperazine units have been extensively studied, providing insights into their chemical properties and potential applications in various fields of research. For instance, the reactivity of morpholino derivatives with different reagents has been explored to understand their potential as intermediates in organic synthesis (V. Butz & E. Vilsmaier, 1993).